Cas no 57097-28-6 (2-aminopyridin-1-ium-1-olate hydrochloride)

• Product Name: 2-aminopyridin-1-ium-1-olate hydrochloride
• CAS No: 57097-28-6
• MF: C₅H₇ClN₂O
• MW: 146.57487988472
• CID: 381599
• PubChem ID: 6453432
• Update Time: 2025-04-19

2-aminopyridin-1-ium-1-olate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine,1-oxide, hydrochloride (1:1)
• 1-hydroxypyridin-2-imine,hydrochloride
• (2E)-2-iminopyridin-1(2H)-ol hydrochloride
• Pyridin-2-amine 1-oxide HCl
• Pyridin-2-amine 1-oxide monohydrochloride
• 2-aminopyridin-1-ium-1-olate hydrochloride
• 57097-28-6
• EINECS 260-559-3
• SCHEMBL4989259
• EN300-18761470
• 2-Iminopyridin-1(2H)-ol--hydrogen chloride (1/1)
• NS00054572
• DTXSID10972562
• 2-aminopyridine 1-oxide hydrochloride
• amino pyridine-N-oxide hydrochloride salt
• pyridin-2-amine 1-oxide mono hydrochloride
• 1-hydroxypyridin-2-imine;hydrochloride
• GZENQWSEJOBOAF-UHFFFAOYSA-N
• 2-Aminopyridine-1-Oxide Hydrochloride
• G64612
• 2-iminopyridin-1-ol hydrochloride

• Inchi： 1S/C5H6N2O.ClH/c6-5-3-1-2-4-7(5)8;/h1-4,6,8H;1H
• InChI Key： NOIMNCLFBQMNIG-UHFFFAOYSA-N
• SMILES： Cl.ON1C=CC=CC1=N

Computed Properties

• Exact Mass: 146.02481
• Monoisotopic Mass: 146.024691
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3

Experimental Properties

• Melting Point: 158-159 ºC
• Boiling Point: 212.4°Cat760mmHg
• Flash Point: 82.2°C
• PSA: 52.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines